Cas no 4993-96-8 (1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one)

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one structure
4993-96-8 structure
Product Name:1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one
CAS No:4993-96-8
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00087208
CID:45458
PubChem ID:292507
Update Time:2025-04-18

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Aminoindolin-1-yl)ethanone
    • 1-Acetyl-5-amino-2,3-dihydro-1H-indole
    • 1-(5-amino-2,3-dihydroindol-1-yl)ethanone
    • 1-ACETYL-5-AMINO-2,3-DIHYDRO-(1H)INDOLE
    • 1-ACETYL-5-AMINO-2,3-DIHYDRO-(1H)-INDOLE
    • 1-acetyl-2,3-dihydro-1H-indol-5-ylamine
    • 1-acetyl-2,3-dihydro-indol-5-ylamine
    • 1-acetyl-5-aminoindole
    • 1-ACETYL-5-AMINOINDOLINE
    • 1-acetylindolin-5-amine
    • F0901-1754
    • N-acetyl-5-aminoindoline
    • SR-01000410197
    • 1-(5-Amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one
    • SCHEMBL615232
    • AKOS000225688
    • AMY21119
    • F81447
    • SB64376
    • SR-01000410197-1
    • 1-acetyl-2,3-dihydro-1H-indol-5-amine
    • 1-acetyl-5-indolinamine
    • EN300-22298
    • Oprea1_842763
    • HMS1700D01
    • PS-5906
    • 1-(5-Amino-2,3-dihydro-indol-1-yl)-ethanone
    • DTXSID30303430
    • 1-(5-aminoindolin-1-yl)ethan-1-one
    • NSC158317
    • NSC-158317
    • 1-acetyl-5-amino-indoline
    • FT-0635502
    • A7422
    • 4993-96-8
    • Z147642946
    • 1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethanone
    • MFCD00087208
    • CS-0069547
    • 1-Acetyl-2,3-dihydro-1H-indol-5-ylamine #
    • STK368182
    • 1H-Indol-5-amine, 1-acetyl-2,3-dihydro-
    • ALBB-009264
    • 1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one
    • MDL： MFCD00087208
    • Inchi： 1S/C10H12N2O/c1-7(13)12-5-4-8-6-9(11)2-3-10(8)12/h2-3,6H,4-5,11H2,1H3
    • InChI Key： WSDUFDGEYKOQRT-UHFFFAOYSA-N
    • SMILES： O=C(C)N1C2C=CC(=CC=2CC1)N

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Melting Point: 180-182
  • PSA: 46.33000
  • LogP: 1.82400

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Security Information

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Pricemore >>

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1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Production Method

1-(5-amino-2,3-dihydro-1H-indol-1-yl)ethan-1-one Related Literature

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